Cas no 868368-76-7 (N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-ethoxybenzamide)

• Product Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-ethoxybenzamide
• CAS No: 868368-76-7
• MF: C₁₆H₁₂F₂N₂O₂S
• MW: 334.340489387512
• CID: 6293308
• PubChem ID: 2150796
• Update Time: 2025-05-21

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-ethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-ethoxybenzamide
• N-(4,6-difluorobenzo[d]thiazol-2-yl)-4-ethoxybenzamide
• 868368-76-7
• AKOS024610856
• F1813-1233

• Inchi： 1S/C16H12F2N2O2S/c1-2-22-11-5-3-9(4-6-11)15(21)20-16-19-14-12(18)7-10(17)8-13(14)23-16/h3-8H,2H2,1H3,(H,19,20,21)
• InChI Key： PDRKNGUQULEIDX-UHFFFAOYSA-N
• SMILES： S1C(=NC2C(=CC(=CC1=2)F)F)NC(C1C=CC(=CC=1)OCC)=O

Computed Properties

• Exact Mass: 334.05875513g/mol
• Monoisotopic Mass: 334.05875513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 79.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-ethoxybenzamide

N-(4,6-Difluoro-1,3-Benzothiazol-2-Yl)-4-Ethoxybenzamide: A Comprehensive Overview

The compound N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-ethoxybenzamide, identified by the CAS number 868368-76-7, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzothiazole ring system with an ethoxy-substituted benzamide group. The presence of fluorine atoms at the 4 and 6 positions of the benzothiazole ring introduces interesting electronic and steric properties, making this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-ethoxybenzamide as a versatile building block in organic synthesis. Its ability to participate in various chemical reactions, such as nucleophilic aromatic substitution and coupling reactions, has been extensively explored. Researchers have demonstrated that the compound can be used to construct complex molecular architectures with high precision. For instance, its application in the synthesis of heterocyclic compounds has opened new avenues for drug discovery and material development.

The synthesis of CAS No. 868368-76-7 involves a multi-step process that typically begins with the preparation of the benzothiazole core. This is followed by fluorination at specific positions to achieve the desired substitution pattern. The introduction of the ethoxy group on the benzamide moiety is another critical step that ensures the compound's solubility and reactivity in subsequent reactions. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the production process, making it more efficient and environmentally friendly.

In terms of applications, N-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-ethoxybenzamide has shown promise in several areas. In pharmacology, it has been investigated as a potential lead compound for developing novel drugs targeting various diseases. Its ability to modulate enzyme activity and interact with biological systems makes it a valuable tool in drug design. Additionally, this compound has been explored for its electronic properties in materials science. Research indicates that it could be used as a component in organic semiconductors or light-emitting materials due to its conjugated system and photoluminescent properties.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its electronic structure and reactivity patterns. These findings have been instrumental in guiding experimental efforts to modify its structure for specific applications. For example, computational studies have suggested that substituting the ethoxy group with other functional groups could significantly alter the compound's solubility and bioavailability without compromising its core functionality.

The environmental impact of synthesizing and using CAS No. 868368-76-7 has also been a topic of interest among researchers. Efforts are being made to develop sustainable synthetic routes that minimize waste generation and reduce energy consumption. Green chemistry principles are being integrated into the production process to ensure that this compound can be manufactured responsibly on an industrial scale.

In conclusion, N-(4,6-difluoro-1,3-benzothiazol-2-Yl)-4-Ethoxybenzamide, with its unique structure and versatile properties, continues to be a focal point in chemical research. Its applications span across multiple disciplines, from drug discovery to materials science, underscoring its importance as a valuable chemical entity. As research progresses and new insights emerge, this compound is expected to play an even more significant role in advancing scientific innovation.